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Compound of Interest

2-(4-Bromo-2-nitrophenyl)acetic
Compound Name: d
aci

Cat. No.: B108367

Introduction: A Versatile Scaffold for Enzyme
Inhibition

2-(4-Bromo-2-nitrophenyl)acetic acid is a multifaceted organic compound that serves as a
crucial intermediate in the synthesis of various biologically active molecules.[1] Its unique
structure, featuring a phenylacetic acid core substituted with both a bromine atom and a nitro
group, makes it a molecule of significant interest for researchers in drug discovery and
chemical biology.[1] Phenylacetic acid derivatives are a well-established class of non-steroidal
anti-inflammatory drugs (NSAIDs) that exert their therapeutic effects through the inhibition of
cyclooxygenase (COX) enzymes. Given this precedent, 2-(4-Bromo-2-nitrophenyl)acetic

acid presents a compelling scaffold for the development of novel enzyme inhibitors, particularly
within the realm of inflammatory and pain pathways.

This application note provides a comprehensive guide for researchers, scientists, and drug
development professionals on the utilization of 2-(4-Bromo-2-nitrophenyl)acetic acid in
enzyme inhibition studies. We will focus on the inhibition of Cyclooxygenase-2 (COX-2), a key
enzyme in the inflammatory cascade, as a representative and therapeutically relevant target.[2]
[3][4] This document will furnish detailed protocols, explain the rationale behind experimental
design, and offer insights into data interpretation, thereby providing a self-validating framework
for your research.
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Physicochemical Properties of 2-(4-Bromo-2-
nitrophenyl)acetic acid

A thorough understanding of the physicochemical properties of a potential inhibitor is
fundamental to designing robust and reproducible enzyme assays. The following table
summarizes the key properties of 2-(4-Bromo-2-nitrophenyl)acetic acid.

Property Value Source
CAS Number 6127-11-3 Chem-Impex
Molecular Formula CsHeBrNOa4 Chem-Impex
Molecular Weight 260.04 g/mol Chem-Impex
Appearance Off-white solid Chem-Impex
Melting Point 156-160 °C ECHEMI
Purity > 98% (HPLC) Chem-Impex
Solubility Soluble in DMSO and ethanol Benchchem
Storage Store at 0-8°C Chem-Impex

Conceptual Workflow for Enzyme Inhibition Studies

The process of characterizing a novel enzyme inhibitor can be systematically approached. The
following diagram illustrates a typical workflow, from initial inhibitor preparation to the
determination of its inhibitory mechanism.
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Preparation

Prepare Inhibitor Stock Solution
(in DMSO)

Grepare Enzyme and Substrate Solutions)

Assay Components

Assay Execution

Perform IC50 Assay Conduct Kinetic Studies
(Varying Inhibitor Concentrations) (Varying Substrate and Inhibitor Concentrations)

Raw Data Informs Concentration Range Kinetic Data
Data Analysis
Calculate IC50 Value Determlne.Mechamsm of Inhibition
(e.g., Lineweaver-Burk Plot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Probing Enzyme Kinetics with 2-(4-
Bromo-2-nitrophenyl)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108367#2-4-bromo-2-nitrophenyl-acetic-acid-for-
enzyme-inhibition-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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